Cas no 18755-49-2 (1H-1,2,3-Triazole-4-carbonitrile)
18755-49-2 structure
Product Name:1H-1,2,3-Triazole-4-carbonitrile
CAS No:18755-49-2
MF:C3H2N4
MW:94.0747790336609
MDL:MFCD00225621
CID:3836779
PubChem ID:5245766
Update Time:2025-04-22
1H-1,2,3-Triazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-4-carbonitrile
- 1H-1,2,3-Triazole-5-carbonitrile
- G76498
- F8884-7596
- 412311-35-4
- 18755-49-2
- SY143386
- 2H-1,2,3-Triazole-4-carbonitrile
- cyanotriazole
- SB34658
- 4-Cyano-1,2,3-triazole
- DB-132775
- Z1407178302
- DTXSID20412929
- AKOS019059436
- 2H-triazole-4-carbonitrile
- EN300-106722
- DB-134856
- MFCD00225621
- 836-711-5
-
- MDL: MFCD00225621
- Inchi: 1S/C3H2N4/c4-1-3-2-5-7-6-3/h2H,(H,5,6,7)
- InChI Key: UVQSQWZYJWNHSU-UHFFFAOYSA-N
- SMILES: N1N=CC(C#N)=N1
Computed Properties
- Exact Mass: 94.027946081g/mol
- Monoisotopic Mass: 94.027946081g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 65.4Ų
1H-1,2,3-Triazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449037740-1g |
1H-1,2,3-Triazole-4-carbonitrile |
18755-49-2 | 95% | 1g |
397.85 USD | 2021-06-15 | |
| Chemenu | CM338173-100mg |
1H-1,2,3-Triazole-4-carbonitrile |
18755-49-2 | 95%+ | 100mg |
$294 | 2021-08-18 | |
| Chemenu | CM338173-250mg |
1H-1,2,3-Triazole-4-carbonitrile |
18755-49-2 | 95%+ | 250mg |
$460 | 2021-08-18 | |
| Chemenu | CM338173-1g |
1H-1,2,3-Triazole-4-carbonitrile |
18755-49-2 | 95%+ | 1g |
$1231 | 2021-08-18 | |
| TRC | H159886-100mg |
1h-1,2,3-triazole-4-carbonitrile |
18755-49-2 | 100mg |
$ 135.00 | 2022-06-04 | ||
| TRC | H159886-500mg |
1h-1,2,3-triazole-4-carbonitrile |
18755-49-2 | 500mg |
$ 525.00 | 2022-06-04 | ||
| TRC | H159886-1g |
1h-1,2,3-triazole-4-carbonitrile |
18755-49-2 | 1g |
$ 795.00 | 2022-06-04 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0148-1g |
1H-1,2,3-Triazole-4-carbonitrile |
18755-49-2 | 96% | 1g |
5071.29CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0148-5g |
1H-1,2,3-Triazole-4-carbonitrile |
18755-49-2 | 96% | 5g |
16943.89CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0148-500mg |
1H-1,2,3-Triazole-4-carbonitrile |
18755-49-2 | 96% | 500mg |
3383.69CNY | 2021-07-19 |
1H-1,2,3-Triazole-4-carbonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:18755-49-2)1H-1,2,3-Triazole-4-carbonitrile
Order Number:A1029288
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:37
Price ($):706.0
Email:sales@amadischem.com
1H-1,2,3-Triazole-4-carbonitrile Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:18755-49-2)1H-1,2,3-Triazole-4-carbonitrile
Purity:99%
Quantity:1g
Price ($):706.0